1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-cyanophenyl)piperidine-3-carboxamide

• IUPAC Name: N-(2-cyanophenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C19H18N8O/c20-9-14-4-1-2-6-16(14)25-19(28)15-5-3-7-26(10-15)17-8-18(23-12-22-17)27-13-21-11-24-27/h1-2,4,6,8,11-13,15H,3,5,7,10H2,(H,25,28)
• InChI Key: UXKWXVFUBDSXAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)N3C=NC=N3)C(=O)NC4=CC=CC=C4C#N
• Molecular Formula: C19H18N8O
• Molecular Weight: 374.4 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-cyanophenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N8O and its molecular weight is 374.408. The purity is usually 95%.
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Scientific Research Applications

Antihypertensive Agents

Research on 1,2,4-triazolo[1,5-alpha]pyrimidines, which bear structural similarities to the queried compound, has shown promise in antihypertensive applications. Certain derivatives have demonstrated promising antihypertensive activity in both in vitro and in vivo studies, suggesting the potential of these compounds in the development of new antihypertensive drugs (Bayomi et al., 1999).

Anticancer and Anti-5-lipoxygenase Agents

A novel series of pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds showed significant cytotoxic activities against various cancer cell lines and inhibited 5-lipoxygenase, an enzyme involved in inflammation and cancer (Rahmouni et al., 2016).

Anti-angiogenic and DNA Cleavage Activities

Research into novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives has revealed significant anti-angiogenic and DNA cleavage activities. These findings highlight the potential for these compounds to act as anticancer agents by inhibiting angiogenesis and inducing DNA damage in cancer cells (Kambappa et al., 2017).

Antimicrobial Activity

Derivatives of 1,2,4-triazole have been synthesized and evaluated for their antimicrobial activities. These studies revealed that certain compounds exhibit moderate to good activities against both Gram-positive and Gram-negative bacteria, as well as fungal strains, showcasing their potential as antimicrobial agents (Jadhav et al., 2017).